Cas no 2172008-33-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-4-methylpyrrolidine-3-carboxylic acid)

1-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-4-methylpyrrolidine-3-carboxylic acid is an advanced synthetic intermediate primarily used in peptide chemistry and solid-phase peptide synthesis (SPPS). The compound features an Fmoc-protected amine group, ensuring selective deprotection under mild basic conditions while maintaining stability during coupling reactions. The 4-methylpyrrolidine-3-carboxylic acid moiety contributes to conformational rigidity, enhancing peptide backbone modifications for improved target specificity. Its heptanoyl linker provides optimal spacing for structural flexibility in complex peptide architectures. This reagent is particularly valuable in medicinal chemistry for designing peptidomimetics and constrained peptides, offering precise control over stereochemistry and functional group compatibility. Suitable for automated synthesis, it ensures high purity and reproducibility in research-scale applications.
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-4-methylpyrrolidine-3-carboxylic acid structure
2172008-33-0 structure
Product Name:1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-4-methylpyrrolidine-3-carboxylic acid
CAS No:2172008-33-0
MF:C28H34N2O5
MW:478.579967975616
CID:5952515
PubChem ID:165816553
Update Time:2025-05-25

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-4-methylpyrrolidine-3-carboxylic acid
    • 2172008-33-0
    • EN300-1476370
    • 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-4-methylpyrrolidine-3-carboxylic acid
    • Inchi: 1S/C28H34N2O5/c1-3-4-9-19(14-26(31)30-15-18(2)24(16-30)27(32)33)29-28(34)35-17-25-22-12-7-5-10-20(22)21-11-6-8-13-23(21)25/h5-8,10-13,18-19,24-25H,3-4,9,14-17H2,1-2H3,(H,29,34)(H,32,33)
    • InChI Key: ZKBJRYRRUILPJI-UHFFFAOYSA-N
    • SMILES: OC(C1CN(C(CC(CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 736
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 95.9Ų

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-4-methylpyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1476370-1.0g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-4-methylpyrrolidine-3-carboxylic acid
2172008-33-0
1g
$0.0 2023-06-06
Enamine
EN300-1476370-50mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-4-methylpyrrolidine-3-carboxylic acid
2172008-33-0
50mg
$2829.0 2023-09-29
Enamine
EN300-1476370-100mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-4-methylpyrrolidine-3-carboxylic acid
2172008-33-0
100mg
$2963.0 2023-09-29
Enamine
EN300-1476370-250mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-4-methylpyrrolidine-3-carboxylic acid
2172008-33-0
250mg
$3099.0 2023-09-29
Enamine
EN300-1476370-500mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-4-methylpyrrolidine-3-carboxylic acid
2172008-33-0
500mg
$3233.0 2023-09-29
Enamine
EN300-1476370-1000mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-4-methylpyrrolidine-3-carboxylic acid
2172008-33-0
1000mg
$3368.0 2023-09-29
Enamine
EN300-1476370-2500mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-4-methylpyrrolidine-3-carboxylic acid
2172008-33-0
2500mg
$6602.0 2023-09-29
Enamine
EN300-1476370-5000mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-4-methylpyrrolidine-3-carboxylic acid
2172008-33-0
5000mg
$9769.0 2023-09-29
Enamine
EN300-1476370-10000mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-4-methylpyrrolidine-3-carboxylic acid
2172008-33-0
10000mg
$14487.0 2023-09-29

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-4-methylpyrrolidine-3-carboxylic acid

Compound CAS No 2172008-33-0: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-4-methylpyrrolidine-3-carboxylic Acid

The compound with CAS No 2172008-33-0, known as 1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-4-methylpyrrolidine-3-carboxylic acid, is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and organic synthesis. This compound combines two key structural motifs: the fluorenylmethoxycarbonyl (Fmoc) group and a 4-methylpyrrolidine moiety, both of which are well-known in peptide chemistry and drug design.

The Fmoc group, derived from fluorene, is a widely used protecting group in solid-phase peptide synthesis (SPPS). Its stability under basic conditions and ease of removal under acidic conditions make it invaluable for constructing complex peptide sequences. In this compound, the Fmoc group is attached to an amino heptanoyl chain, which serves as a linker. This linker design enhances the compound's versatility, allowing it to be integrated into various peptide-based drugs or bioactive molecules.

The 4-methylpyrrolidine ring is another critical component of this compound. Pyrrolidine derivatives are commonly found in pharmaceuticals due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The methyl substitution at the 4-position further enhances the compound's stability and may influence its interaction with biological targets. Recent studies have highlighted the importance of such structural modifications in improving drug efficacy and reducing off-target effects.

Recent advancements in medicinal chemistry have underscored the importance of peptide-based therapeutics in treating a wide range of diseases, including cancer, infectious diseases, and metabolic disorders. The integration of the Fmoc group with a pyrrolidine derivative in this compound positions it as a promising candidate for developing next-generation peptide drugs. Researchers have demonstrated that such hybrid molecules can exhibit enhanced potency and selectivity compared to their individual components.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and coupling reactions. The use of Fmoc chemistry ensures precise control over the reaction sequence, enabling the construction of complex molecular architectures. Recent innovations in catalytic methods and green chemistry have further streamlined the synthesis of such compounds, making them more accessible for large-scale production.

From an applications perspective, this compound has shown potential in several therapeutic areas. For instance, its ability to serve as a precursor for peptide drug conjugates makes it valuable in targeted drug delivery systems. Additionally, its structural features suggest it could be utilized in designing prodrugs or biosensors for diagnostic applications.

Looking ahead, ongoing research into fluorenylmethoxycarbonyl derivatives continues to uncover new opportunities for their use in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are driving advancements in synthetic methodologies and bioactivity screening. These developments are expected to further enhance our understanding of this compound's potential applications.

In conclusion, CAS No 2172008-33-0 represents a cutting-edge chemical entity at the intersection of peptide chemistry and drug design. Its unique combination of functional groups positions it as a valuable tool for advancing therapeutic interventions across diverse disease states. As research progresses, we can anticipate even greater insights into its capabilities and contributions to modern medicine.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd